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Compound of Interest

Compound Name: Desmethyl-YM-298198
Cat. No.: B1250065
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desmethyl-YM-298198, a derivative of
the selective mGIluR1 antagonist, YM-298198. This document consolidates essential product
information from various suppliers, details its mechanism of action, and outlines relevant
experimental protocols for its application in research settings.

Product Information and Suppliers

Desmethyl-YM-298198 is commercially available from several key suppliers in the life
sciences sector. While product specifications may vary slightly by vendor and batch, the
following tables summarize the core technical data for this compound.
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Supplier Catalog Number Purity Notes
Product is

R&D Systems 2447 =98% ] )
discontinued.

Abcam ab120016 >99%

Tocris Bioscience 2447 =>98% (HPLC)

MedchemExpress HY-103567 Not Specified

Chemical and Physical Properties

CAS Number

1177767-57-5

Molecular Formula

C17H20N4OS.HCI

Molecular Weight 364.89 g/mol [1][2]
Solubility Soluble to 50 mM in DMSO[1][3]
Storage Desiccate at room temperature or +4°C.[1][3]

Chemical Name

6-Amino-N-cyclohexyl-3-methylthiazolo[3,2-
albenzimidazole-2-carboxamide
hydrochloride[2][3]

Mechanism of Action: A Non-Competitive mGluR1

Antagonist

Desmethyl-YM-298198 is a derivative of YM-298198, a well-characterized high-affinity,
selective, and non-competitive antagonist of the metabotropic glutamate receptor type 1

(mGIuR1).[4] mGIuR1 is a G-protein coupled receptor (GPCR) that plays a crucial role in

modulating synaptic transmission and neuronal excitability throughout the central nervous

system.[5]

Group | mGIluRs, which include mGIluR1 and mGIuRS5, are typically coupled to Gg/G11

proteins.[5] Upon activation by glutamate, these receptors stimulate phospholipase C (PLC),

leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2). This reaction
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generates two second messengers: inositol 1,4,5-trisphosphate (IPs) and diacylglycerol (DAG).
IPs binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular
calcium stores. DAG, along with the elevated intracellular calcium, activates Protein Kinase C
(PKC).

As a non-competitive antagonist, Desmethyl-YM-298198 is presumed to bind to an allosteric
site on the mGIuR1 receptor, distinct from the glutamate binding site. This binding event
prevents the conformational change necessary for receptor activation, thereby inhibiting the
downstream signaling cascade even in the presence of glutamate.

Click to download full resolution via product page

Figure 1: Simplified mGIluR1 signaling pathway and the inhibitory action of Desmethyl-YM-
298198.

Experimental Protocols

While specific, detailed protocols for Desmethyl-YM-298198 are not readily available in the
published literature, its action as an mGIluR1 antagonist allows for the adaptation of established
methods used to characterize its parent compound, YM-298198, and other mGIluR1
modulators.

In Vitro Characterization: Electrophysiology

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1250065/docs?utm_src=pdf-body#desmethyl-ym-298198-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1250065/docs?utm_src=pdf-body-img#desmethyl-ym-298198-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1250065/docs?utm_src=pdf-body#desmethyl-ym-298198-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1250065/docs?utm_src=pdf-body#desmethyl-ym-298198-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1250065/docs?utm_src=pdf-body#desmethyl-ym-298198-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The effect of Desmethyl-YM-298198 on synaptic transmission can be assessed using brain
slice electrophysiology, particularly in regions with high mGIuR1 expression, such as the
cerebellum.

Objective: To measure the inhibition of mGluR1-mediated excitatory postsynaptic potentials
(EPSPs) by Desmethyl-YM-298198.

Methodology:

o Slice Preparation: Prepare acute sagittal cerebellar slices (250-300 um) from rats or mice.
e Recording: Perform whole-cell patch-clamp recordings from Purkinje cells.

o Stimulation: Stimulate parallel fibers to evoke synaptic responses.

e mGIuR1 Activation: Elicit mGluR1-mediated slow EPSPs by high-frequency stimulation of
parallel fibers in the presence of ionotropic glutamate receptor antagonists (e.g., CNQX and
APS5).

o Antagonist Application: Bath-apply Desmethyl-YM-298198 at varying concentrations to
determine its effect on the mGIuR1-EPSP amplitude.

o Data Analysis: Plot a concentration-response curve to calculate the ICso value of
Desmethyl-YM-298198.
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Figure 2: General workflow for characterizing mGIluR1 antagonists using brain slice
electrophysiology.

In Vitro Characterization: Calcium Imaging

The antagonistic properties of Desmethyl-YM-298198 can also be confirmed by measuring its
ability to block agonist-induced intracellular calcium mobilization in cells expressing mGIluR1.

Objective: To quantify the inhibition of mGluR1-agonist-induced calcium release by Desmethyl-
YM-298198.

Methodology:

o Cell Culture: Use a cell line stably expressing recombinant mGIuR1 (e.g., HEK293 or CHO
cells).

e Dye Loading: Load the cells with a calcium-sensitive fluorescent indicator (e.g., Fura-2 AM or
Fluo-4 AM).

» Baseline Measurement: Measure baseline fluorescence intensity.

e Antagonist Pre-incubation: Incubate the cells with varying concentrations of Desmethyl-YM-
298198.

o Agonist Application: Apply a specific mGIluR1 agonist, such as (S)-3,5-DHPG, to stimulate
the receptor.

e Fluorescence Measurement: Record the change in fluorescence intensity, which
corresponds to the change in intracellular calcium concentration.

» Data Analysis: Compare the agonist-induced calcium response in the presence and absence
of Desmethyl-YM-298198 to determine the ICso.

In Vivo Evaluation: Analgesic Effects

Given that mGIuR1 antagonists have shown analgesic effects, an in vivo model of pain can be
used to assess the efficacy of Desmethyl-YM-298198.
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Objective: To evaluate the analgesic effect of Desmethyl-YM-298198 in a mouse model of
inflammatory or neuropathic pain.

Methodology:

« Animal Model: Induce hyperalgesia in mice, for example, using an injection of streptozotocin
or complete Freund's adjuvant (CFA).

e Drug Administration: Administer Desmethyl-YM-298198 via an appropriate route (e.g., oral
gavage or intraperitoneal injection) at various doses.

» Nociceptive Testing: Measure the pain response at different time points after drug
administration using methods such as the hot plate test, tail-flick test, or von Frey filaments
for mechanical allodynia.

» Data Analysis: Compare the pain thresholds or response latencies between the vehicle-
treated and Desmethyl-YM-298198-treated groups to determine the effective dose.

Conclusion

Desmethyl-YM-298198 is a valuable research tool for investigating the physiological and
pathophysiological roles of the mGIuR1 receptor. As a derivative of the potent and selective
non-competitive antagonist YM-298198, it offers a means to probe the intricacies of
glutamatergic signaling. The information and protocols provided in this guide are intended to
facilitate the effective use of this compound in a research setting. Researchers should always
refer to the supplier-specific product datasheets for the most accurate and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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